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Compound of Interest

Compound Name: 1H-Indol-2-ol

Cat. No.: B095545

An In-depth Technical Guide to the Safe Handling of 1H-Indol-2-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1H-Indol-2-ol (CAS
No. 16990-73-1), a crucial intermediate in medicinal chemistry for the synthesis of various
compounds, including alkaloids, pesticides, and dyes.[1] It is important to note that 1H-Indol-2-
ol exists in a tautomeric equilibrium with its more stable keto form, 2-oxindole (also known as
2-indolinone). Consequently, safety data for 2-oxindole is often used to inform the safe handling
of 1H-Indol-2-ol. This document outlines the potential hazards, necessary precautions, and
emergency procedures based on available data.

Hazard Identification and Classification

1H-Indol-2-ol is classified as a hazardous substance. The following table summarizes its GHS
classifications based on data for its tautomer, oxindole.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin.
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.
Hazardous to the Aquatic ) o
Category 1 H400: Very toxic to aquatic life.

Environment, Acute Hazard

Hazard Pictograms:
leialt text
leialt text
leialt text

Signal Word: Danger

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1H-Indol-2-ol and its tautomer are
presented below.

Table 2: Physical and Chemical Properties
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Property Value Source
Molecular Formula C8H7NO [2]
Molecular Weight 133.15 g/mol [2]
White to light yellow crystalline
Appearance ] [1]
solid
Melting Point 124 -129°F/51-54°C
Boiling Point 487 - 489 °F | 253 - 254 °C

Soluble in polar solvents such
Solubility as water, ethanol, and [1]

chloroform.

Partition Coefficient (n- )
log Pow: 2.14 (experimental)
octanol/water)

Experimental Protocols for Safe Handling

Adherence to strict safety protocols is mandatory when handling 1H-Indol-2-ol. The following
procedures are based on standard laboratory practices for hazardous chemicals.

Personal Protective Equipment (PPE)

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[3][4][5]

o Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[3][4][5] Inspect
gloves before use.[4] Wear appropriate protective clothing to prevent skin exposure.[3][5]

o Respiratory Protection: Follow the OSHA respirator regulations found in 29CFR 1910.134 or
European Standard EN 149.[3] Always use a NIOSH or European Standard EN 149
approved respirator when necessary, especially when engineering controls are not sufficient
to control airborne exposure.[3]

Engineering Controls
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o Work in a well-ventilated area.[1][3] Good general ventilation (typically 10 air changes per
hour) should be used.[6] Ensure that eyewash stations and safety showers are close to the
workstation location.[5]

Handling and Storage

o Handling: Wash hands and face thoroughly after handling.[3][4] Do not eat, drink, or smoke
when using this product.[4] Avoid contact with skin, eyes, and clothing.[3][4] Avoid ingestion
and inhalation.[3] Avoid generating dust.[5]

o Storage: Keep container tightly closed when not in use.[3][4] Store in a cool, dry, well-
ventilated area away from incompatible substances.[3] The compound is air and light
sensitive. Store in a tightly closed container in a dry and well-ventilated place.[7] Keep
locked up or in an area accessible only to qualified or authorized persons.

Emergency Procedures

A clear and logical workflow for handling accidental exposure to 1H-Indol-2-ol is crucial.
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Emergency Response Workflow for 1H-Indol-2-ol Exposure

Exposure Event

Accidental Exposure Occurs

Immediate Actions

Inhalation

Eye Contact

| Skin Contact Ingestion |

First Aid Measureg

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.
Continue rinsing.

Remove contaminated clothing. Move person to fresh air.

Rinse skin with plenty of water/shower.

If not breathing, give artificial respiration.

Rinse mouth.
Make victim drink water (two glasses at most).

Medical Attention

g Seek Immediate Medical Attention/Call a POISON CENTER g

Click to download full resolution via product page

First Aid Measures

doctor in attendance.[6]

Caption: Emergency response workflow for accidental exposure to 1H-Indol-2-ol.

* General Advice: First aiders need to protect themselves. Show the safety data sheet to the

« If Inhaled: Move the person into fresh air.[4] If not breathing, give artificial respiration.[3][4]
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e In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower. Call a physician immediately.

e In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes.[4] Call an ophthalmologist. Remove contact lenses if present and easy to
do.

« |If Swallowed: Immediately make the victim drink water (two glasses at most). Consult a
physician. Rinse mouth.[4][6]

Stability and Reactivity

Table 3: Stability and Reactivity Data

Parameter Information

o Forms explosive mixtures with air on intense
Reactivity )
heating.

The product is chemically stable under standard

Chemical Stability
ambient conditions (room temperature).

Conditions to Avoid Air and light.

Incompatible Materials Strong oxidizing agents, strong bases.[5]

Under fire conditions, may produce nitrogen
Hazardous Decomposition Products oxides (NOx), carbon monoxide (CO), and
carbon dioxide (C0O2).[4][5]

Toxicological Information

The toxicological properties of 1H-Indol-2-ol have not been fully investigated.[3] The
information provided is based on its GHS classification.

Table 4: Toxicological Data
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Exposure Route

Effect

Harmful if swallowed. May cause

Ingestion gastrointestinal irritation with nausea, vomiting,
and diarrhea.[3]
Inhalation May cause respiratory tract irritation.[3]

Skin Contact

Toxic in contact with skin. May cause skin

irritation.[3]

Eye Contact

Causes serious eye irritation.

Carcinogenicity

No component of this product present at levels
greater than or equal to 0.1% is identified as a
probable, possible or confirmed human
carcinogen by IARC, NTP, or OSHA.

Ecological Information

1H-Indol-2-ol is very toxic to aquatic life.

Table 5: Ecotoxicity Data

Organism Test Result Exposure Time
Daphnia magna
EC50 1 mg/l 48 h
(Water flea)
Photobacterium _
EC50 2.4 mgl/l 30 min

phosphoreum

Data for the related compound indole.

o Persistence and Degradability: No data available.

e Bioaccumulative Potential: Bioaccumulation is not expected based on the partition coefficient

(log Pow: 2.14).
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e Mobility in Soil: Is not likely mobile in the environment due to its low water solubility.[5]

Disposal Considerations

Dispose of contents/container in accordance with local, regional, national, and international
regulations.[6] Do not let the product enter drains. Chemical waste generators must consult
local, regional, and national hazardous waste regulations to ensure complete and accurate
classification.[5]

Accidental Release Measures

Clean up spills immediately, using the appropriate protective equipment.[3] Sweep up and
shovel into suitable containers for disposal.[5] Avoid generating dusty conditions and provide
ventilation.[3][5] Cover drains to prevent entry into the sewer system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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